Cas no 2751-09-9 (Troleandomycin)

• Product Name: Troleandomycin
• CAS No: 2751-09-9
• Molecular Formula: C₄₁H₆₇NO₁₅
• Molecular Weight: 813.968380000001
• MDL: MFCD00871198
• CID: 255631
• PubChem ID: 165707762

Troleandomycin Properties

Names and Identifiers

• Troleandomycin
• Triacetyloleandomycin
• OleandoMycin Triacetate
• Oleandomycin,2'',4',11-triacetate
• cyclamycin
• evramicina
• Mathromycin T
• tao
• Taocin
• Tri-O-acetyl-oleandomycin
• CHEBI:45735
• Troleandomicina [INN-Spanish]
• (3R,5R,6S,7R,8R,11R,12S,13R,14S,15S)-12-[(4-O-acetyl-2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy]-14-{[2-O-acetyl-3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy}-5,7,8,11,13,15-hexamethyl-4,10-dioxo-1,9-dioxaspiro[2.13]hexadecan-6-yl acetate
• Treis-Micina
• AB00513798-02
• SCHEMBL125071
• HMS3712G13
• NSC 108166
• Troleandomycine (INN-French)
• Oleandocetine
• BDBM50370258
• Triocetin
• (3R,5R,6R,7S,8R,11R,12S,13R,14S,15S)-12-((4-O-acetyl-2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-14-((2-O-acetyl-3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-5,7,8,11,13,15-hexamethyl-4,10-dioxo-1,9-dioxaspiro(2.13)hexadec-6-yl acetate
• TROLEANDOMYCIN [ORANGE BOOK]
• Troleandomicina
• J01FA08
• EX-A8207
• NCGC00179654-01
• CHEMBL564085
• Q1087499
• WY 651
• TROLEANDOMYCIN [WHO-DD]
• Troleandomycinum
• TROLEANDOMYCIN [VANDF]
• BRD-K38310698-001-01-9
• Troleandomycine
• Triacetyloleandomycin (JAN)
• Triacetyloleandomycinum
• TROLEANDOMYCIN [MART.]
• Treolmicina
• BSPBio_000131
• DB13179
• Fmoc-(R)-3-Amino-5-hexenoicacid
• LMPK04000042
• [(3R, 5S, 6S, 7R, 8S, 9R, 12R, 13S, 14S, 15R)-6-[(2S, 3R, 4S, 6R)-3-acetyloxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-8-[(2R, 4S, 5S, 6S)-5-acetyloxy-4-methoxy-6-methyloxan-2-yl]oxy-5, 7, 9, 12, 13, 15-hexamethyl-10, 16-dioxo-1, 11-dioxaspiro[2.13]hexadecan-14-yl] acetate
• TROLEANDOMYCIN [INN]
• Wytrion
• Oleandomycin, triacetate (ester)
• TROLEANDOMYCIN [USP IMPURITY]
• OLEANDOMYCIN (AS TROLEANDOMYCIN) [VANDF]
• TROLEANDOMYCIN [MI]
• Tao (TN)
• Aovine
• CS-0031241
• Matromycin T
• NSC-108166
• AI3-50166
• EINECS 220-392-9
• [(3R,5S,6S,7R,8S,9R,12R,13S,14S,15R)-6-[(2S,3R,4S,6R)-3-acetyloxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-8-[(2R,4S,5S,6S)-5-acetyloxy-4-methoxy-6-methyloxan-2-yl]oxy-5,7,9,12,13,15-hexamethyl-10,16-dioxo-1,11-dioxaspiro[2.13]hexadecan-14-yl] acetate
• Triacetyl ester of oleandomycin
• Troleandomycinum (INN-Latin)
• UNII-C4DZ64560D
• Prestwick3_000036
• HMS2095G13
• TRIACETYLOLEANDOMYCIN [JAN]
• Oleandomycin, triacetyl-
• Troleandomycin (USAN:USP:INN:BAN)
• DTXCID703721
• BPBio1_000145
• NS00001230
• D01322
• (3R,5R,6S,7R,8R,11R,12S,13R,14S,15S)-12-((4-O-acetyl-2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)oxy)-14-((2-O-acetyl-3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-5,7,8,11,13,15-hexamethyl-4,10-dioxo-1,9-dioxaspiro(2.13)hexadecan-6-yl acetate
• Tekmisin
• Tao (VAN)
• Tribiocillina
• oleandomycin triacetate ester
• Troleandomycinum [INN-Latin]
• AB00513798
• Matromicina
• ACETYLOLEANDOMYCIN
• TROLEANDOMYCIN (USP IMPURITY)
• Oleandomycin (as troleandomycin)
• Oleandomycin triacetyl ester
• HMS2089B10
• C4DZ64560D
• Troleandomycin (USAN/INN)
• T.A.O.
• Troleandomycine [INN-French]
• TROLEANDOMYCIN (MART.)
• Troleandomycin [USAN:USP:INN:BAN]
• DTXSID2023721
• CCG-220036
• TROLEANDOMYCIN [USAN]
• NSC108166
• 2751-09-9
• Troleandomicina (INN-Spanish)
• HY-108881
• Triolan
• Viamicina
• G12808
• LQCLVBQBTUVCEQ-QTFUVMRISA-N

• MDL： MFCD00871198
• InChIKey： LQCLVBQBTUVCEQ-QTFUVMRISA-N
• Inchi： InChI=1S/C41H67NO15/c1-19-17-41(18-49-41)38(46)23(5)34(53-27(9)43)21(3)25(7)52-39(47)24(6)35(56-32-16-31(48-14)36(26(8)51-32)54-28(10)44)22(4)33(19)57-40-37(55-29(11)45)30(42(12)13)15-20(2)50-40/h19-26,30-37,40H,15-18H2,1-14H3/t19-,20+,21-,22+,23+,24+,25+,26-,30-,31-,32-,33-,34-,35-,36-,37+,40-,41+/m0/s1
• SMILES： CC(O[C@H]1[C@H](C)O[C@@H](O[C@@H]2[C@@H](C)C(=O)O[C@H](C)[C@H](C)[C@H](OC(=O)C)[C@@H](C)C(=O)[C@]3(CO3)C[C@H](C)[C@H](O[C@@H]3O[C@H](C)C[C@H](N(C)C)[C@H]3OC(=O)C)[C@H]2C)C[C@@H]1OC)=O

Computed Properties

• Exact Mass: 813.45107g/mol
• Surface Charge: 0
• XLogP3: 4.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 12
• Monoisotopic Mass: 813.45107g/mol
• Monoisotopic Mass: 813.45107g/mol
• Topological Polar Surface Area: 184Ų
• Heavy Atom Count: 57
• Complexity: 1430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 3.62090
• PSA: 184.19000
• Merck: 13,9839
• Refractive Index: 1.6220 (estimate)
• Boiling Point: 757°C (rough estimate)
• Melting Point: 167-170°C
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 445.2±34.3 °C
• Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)
• Color/Form: Not available
• Solubility: Not available
• pka: 6.6(at 25℃)
• Specific Rotation: D25 -23° (methanol)
• Density: 1.1651 (rough estimate)